Cas no 1552213-28-1 (3-(2-amino-6-methylphenoxy)propan-1-ol)
3-(2-amino-6-methylphenoxy)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-amino-6-methylphenoxy)propan-1-ol
- 1552213-28-1
- EN300-1295190
-
- Inchi: 1S/C10H15NO2/c1-8-4-2-5-9(11)10(8)13-7-3-6-12/h2,4-5,12H,3,6-7,11H2,1H3
- InChI Key: PCIPRKUHWSZDOM-UHFFFAOYSA-N
- SMILES: O(C1C(=CC=CC=1C)N)CCCO
Computed Properties
- Exact Mass: 181.110278721g/mol
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.5Ų
3-(2-amino-6-methylphenoxy)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295190-0.05g |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 0.05g |
$851.0 | 2023-05-26 | ||
| Enamine | EN300-1295190-0.1g |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 0.1g |
$892.0 | 2023-05-26 | ||
| Enamine | EN300-1295190-0.25g |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 0.25g |
$933.0 | 2023-05-26 | ||
| Enamine | EN300-1295190-0.5g |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 0.5g |
$974.0 | 2023-05-26 | ||
| Enamine | EN300-1295190-1.0g |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 1g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-1295190-2.5g |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 2.5g |
$1988.0 | 2023-05-26 | ||
| Enamine | EN300-1295190-5.0g |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 5g |
$2940.0 | 2023-05-26 | ||
| Enamine | EN300-1295190-10.0g |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 10g |
$4360.0 | 2023-05-26 | ||
| Enamine | EN300-1295190-50mg |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1295190-100mg |
3-(2-amino-6-methylphenoxy)propan-1-ol |
1552213-28-1 | 100mg |
$678.0 | 2023-09-30 |
3-(2-amino-6-methylphenoxy)propan-1-ol Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 3-(2-amino-6-methylphenoxy)propan-1-ol
Comprehensive Analysis of 3-(2-amino-6-methylphenoxy)propan-1-ol (CAS No. 1552213-28-1): Properties, Applications, and Industry Trends
The chemical compound 3-(2-amino-6-methylphenoxy)propan-1-ol (CAS No. 1552213-28-1) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique phenoxy-propanol backbone and amino-methyl substitution, this compound exhibits versatile reactivity, making it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing targeted therapies and bioactive molecules.
Recent studies highlight the compound's role in structure-activity relationship (SAR) optimization, where its hydrogen-bonding capacity and moderate lipophilicity contribute to improved molecular interactions. The 2-amino-6-methylphenoxy moiety is particularly noteworthy for its ability to enhance binding affinity in certain biological targets, a property leveraged in kinase inhibitor development. These characteristics align with current industry demands for precision medicine components and small molecule modulators.
From a synthetic chemistry perspective, 1552213-28-1 demonstrates excellent functional group compatibility, allowing diverse derivatization pathways. Its primary alcohol and aromatic amine groups enable straightforward modifications through standard coupling reactions or protection-deprotection strategies. This adaptability makes it particularly valuable for combinatorial chemistry approaches and high-throughput screening platforms.
The compound's physicochemical properties have been carefully characterized, showing optimal solubility in polar organic solvents (DMSO, ethanol) and pH-dependent stability profiles. These traits are crucial for formulation scientists developing drug delivery systems or analytical reference standards. Recent patent literature reveals growing interest in using 3-(2-amino-6-methylphenoxy)propan-1-ol derivatives as intermediates for neurologically active compounds and anti-inflammatory agents.
Quality control considerations for CAS 1552213-28-1 emphasize rigorous HPLC purity verification (>98%) and structural confirmation via NMR spectroscopy and mass spectrometry. These analytical requirements reflect the compound's application in GMP-compliant synthesis and preclinical research. Supply chain data indicates increasing global demand, particularly from contract research organizations and academic laboratories focusing on medicinal chemistry innovations.
Environmental and handling assessments confirm that 3-(2-amino-6-methylphenoxy)propan-1-ol presents standard laboratory safety profiles comparable to similar amino-alcohol derivatives. Proper storage conditions (room temperature, inert atmosphere) and standard personal protective equipment are recommended. The compound's biodegradability potential and low bioaccumulation risk make it attractive for sustainable chemistry initiatives.
Emerging applications include its use in fluorescent probes development, where the aromatic amine group serves as an effective conjugation site for imaging tags. This aligns with current trends in theranostics and molecular diagnostics. Additionally, material scientists are investigating its incorporation into specialty polymers with tunable mechanical properties for biomedical device applications.
Future research directions for 1552213-28-1 may explore its potential in catalysis as a ligand precursor or its role in supramolecular chemistry assemblies. The compound's structural modularity positions it well for fragment-based drug design approaches, particularly in addressing challenging protein-protein interactions. These developments correspond with industry priorities in undruggable target exploration and next-generation therapeutics.
For researchers sourcing 3-(2-amino-6-methylphenoxy)propan-1-ol, key considerations include batch-to-batch consistency, technical documentation quality, and supplier regulatory compliance. The compound's cost-effectiveness compared to more complex chiral auxiliaries contributes to its growing adoption in lead optimization workflows. Current market analysis suggests steady growth in its utilization across biotech startups and pharmaceutical R&D departments.
1552213-28-1 (3-(2-amino-6-methylphenoxy)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)